Cas no 1805069-75-3 (Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1805069-75-3
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4841222
• Update Time: 2025-10-30

Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C11H11BrF3NO4/c1-3-19-10(17)7-4-6(5-12)8(16-9(7)18-2)20-11(13,14)15/h4H,3,5H2,1-2H3
• InChI Key： IFOVENMRZDKGKL-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=C(C(=O)OCC)C=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805069-75-3)

Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805069-75-3) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique bromomethyl group, methoxy substitution, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C₁₁H₁₁BrF₃NO₄) combines halogenated and fluorinated components, which are critical in modern drug design to enhance metabolic stability and binding affinity.

In recent years, the demand for fluorinated pyridine compounds like CAS 1805069-75-3 has surged due to their applications in developing kinase inhibitors and antiviral agents. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling and nucleophilic substitution reactions, aligning with trends in green chemistry and catalysis optimization. A 2023 study highlighted its role in creating next-generation herbicides, addressing global concerns about crop resistance and environmental sustainability.

The synthesis of Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate typically involves regioselective bromination of precursor pyridines under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity (>98%), a key factor for reproducibility in high-throughput screening. Its stability in anhydrous environments makes it suitable for long-term storage, though precautions against moisture are recommended.

From an industrial perspective, scalability of CAS 1805069-75-3 production remains a focal point. Innovations in continuous flow chemistry have reduced byproduct formation, while bio-based solvents align with the pharmaceutical industry’s shift toward carbon-neutral manufacturing. These advancements respond to frequent search queries like "sustainable synthesis of bromomethyl pyridines" and "fluorinated intermediates for drug discovery."

Beyond pharmaceuticals, this compound’s electron-withdrawing trifluoromethoxy group attracts interest in material science, particularly for designing organic semiconductors. Its compatibility with polymerization catalysts opens avenues for flexible electronics—a trending topic in AI-driven material design forums. Such interdisciplinary applications underscore its relevance in both academic and industrial R&D.

Regulatory compliance for Ethyl 3-(bromomethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate adheres to REACH and FDA guidelines for non-hazardous intermediates. Safety data sheets emphasize standard lab practices, avoiding classifications that restrict its use. This positions it favorably compared to older brominated analogs with stricter controls.

In summary, CAS 1805069-75-3 exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted utility continues to inspire innovations, particularly in addressing challenges like drug-resistant pathogens and energy-efficient electronics—topics dominating scientific discourse and search engine trends in 2024.